Cas no 1087707-47-8 (1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride)

• Product Name: 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride
• CAS No: 1087707-47-8
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 5962265
• PubChem ID: 44891459
• Update Time: 2025-06-08

1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride
• (1-ethylbenzimidazol-2-yl)hydrazine:hydrochloride
• AKOS026679555
• 1-ethyl-2-hydrazinyl-1H-benzo[d]imidazole hydrochloride
• (1-ethylbenzimidazol-2-yl)hydrazine;hydrochloride
• 1-Ethyl-2-hydrazineyl-1H-benzo[d]imidazole hydrochloride
• 1087707-47-8
• F1994-0012

• Inchi： 1S/C9H12N4.ClH/c1-2-13-8-6-4-3-5-7(8)11-9(13)12-10;/h3-6H,2,10H2,1H3,(H,11,12);1H
• InChI Key： RCKFRLIHHULRSD-UHFFFAOYSA-N
• SMILES： [H]Cl.N(C1N(CC)C2=CC=CC=C2N=1)N

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride

Research Brief on 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride (CAS: 1087707-47-8)

1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride (CAS: 1087707-47-8) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its hydrazinyl and ethyl functional groups, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its utility in targeting specific enzymatic pathways, making it a promising candidate for further pharmacological investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional properties of 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride as a precursor for novel kinase inhibitors. The study employed density functional theory (DFT) calculations and molecular docking simulations to predict its binding affinity with various kinase targets, including EGFR and VEGFR2. The results indicated that the compound exhibits a high degree of conformational flexibility, enabling it to adapt to the active sites of multiple kinases. This adaptability suggests its potential as a scaffold for designing multi-targeted kinase inhibitors, which could be advantageous in treating complex diseases such as cancer.

Another notable application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a key intermediate in the synthesis of antimicrobial agents. The study demonstrated that derivatives of 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Mechanistic studies revealed that these derivatives interfere with bacterial cell wall synthesis by inhibiting penicillin-binding proteins (PBPs), a finding that could pave the way for new antibiotics in the face of rising antimicrobial resistance.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride derivatives. A 2023 review in European Journal of Pharmaceutical Sciences highlighted issues such as poor aqueous solubility and metabolic instability, which could limit their clinical translation. However, recent advances in prodrug strategies and nanoformulations offer potential solutions to these limitations, as evidenced by ongoing preclinical studies.

In conclusion, 1-ethyl-2-hydrazinyl-1H-1,3-benzodiazole hydrochloride (CAS: 1087707-47-8) represents a chemically versatile and pharmacologically promising compound with applications in kinase inhibition and antimicrobial therapy. Future research should focus on addressing its physicochemical limitations while exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for continued investigation in the field of chemical biology and drug development.